2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(3,4-difluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H16F3N3O3S/c25-14-5-7-15(8-6-14)28-21(31)12-29-20-4-2-1-3-17(20)24(23(29)33)30(22(32)13-34-24)16-9-10-18(26)19(27)11-16/h1-11H,12-13H2,(H,28,31)
• InChI Key: HMEMGVRIMCNSNP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)F)C5=CC(=C(C=C5)F)F
• Molecular Formula: C24H16F3N3O3S
• Molecular Weight: 483.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a spiro[indoline-3,2’-thiazolidin] ring, difluorophenyl groups, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The spiro[indoline-3,2’-thiazolidin] ring would likely be a key structural feature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its molecular weight, polarity, and the presence of certain functional groups would all play a role.

Scientific Research Applications

Antibacterial Applications

• A study focused on the microwave-assisted synthesis of novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives. These compounds were tested for in-vitro antibacterial activity against Gram-positive and Gram-negative bacteria. A specific compound was identified to possess broad-spectrum antibacterial activity against tested microorganisms, highlighting its potential as an emerging new antibacterial agent (Borad et al., 2015).

Anti-Inflammatory and Antitumor Applications

• Research on thiazolidine-2,4-dione derivatives for the treatment of inflammatory diseases evaluated compounds for their inhibitory effects on nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and prostaglandin E2 (PEG2) generation. One compound, in particular, demonstrated significant inhibition of iNOS activity and possessed protective properties in inflammation-induced rat models, making it superior to commercial anti-inflammatory drugs (Ma et al., 2011).

Antiplasmodial Properties

• A series of novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides was prepared and evaluated for in vitro antiplasmodial properties against Plasmodium falciparum. The study found that certain compounds exhibit low toxicity against Vero cells and suggest a mode of action that could inhibit the parasite's lactate dehydrogenase (Mphahlele et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially have biological activity, depending on its structure and the presence of certain functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science.